Cas no 1965310-00-2 (2,2-Dimethyl-1-oxa-8-aza-spiro[4.5]decane hydrochloride)

• Product Name: 2,2-Dimethyl-1-oxa-8-aza-spiro[4.5]decane hydrochloride
• CAS No: 1965310-00-2
• MF: C₁₀H₂₀ClNO
• MW: 205.724902153015
• MDL: MFCD16556303
• CID: 4778871
• PubChem ID: 86767499
• Update Time: 2026-02-27

2,2-Dimethyl-1-oxa-8-aza-spiro[4.5]decane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethyl-1-oxa-8-aza-spiro[4.5]decane hydrochloride
• 2,2-dimethyl-1-oxa-8-azaspiro[4.5]decane hydrochloride
• NE63617
• SB35026
• BS-45899
• 2,2-Dimethyl-1-oxa-8-azaspiro[4.5]decane HCl
• 1965310-00-2
• 2,2-dimethyl-1-oxa-8-azaspiro[4.5]decane;hydrochloride
• CS-0162964
• E75024

• MDL： MFCD16556303
• Inchi： 1S/C10H19NO.ClH/c1-9(2)3-4-10(12-9)5-7-11-8-6-10;/h11H,3-8H2,1-2H3;1H
• InChI Key： OHEGWIXCRTZTRJ-UHFFFAOYSA-N
• SMILES： Cl.O1C(C)(C)CCC21CCNCC2

Computed Properties

• Exact Mass: 205.1233420g/mol
• Monoisotopic Mass: 205.1233420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 2,2-Dimethyl-1-oxa-8-aza-spiro[4.5]decane hydrochloride

Introduction to 2,2-Dimethyl-1-oxa-8-aza-spiro[4.5]decane hydrochloride (CAS No. 1965310-00-2)

2,2-Dimethyl-1-oxa-8-aza-spiro[4.5]decane hydrochloride, identified by its CAS number 1965310-00-2, is a compound of significant interest in the field of medicinal chemistry due to its unique structural and pharmacological properties. This spirocyclic amine derivative features a nitrogen atom incorporated into a spirocyclic framework, which confers distinct steric and electronic characteristics that make it a valuable scaffold for drug design. The hydrochloride salt form enhances its solubility and bioavailability, making it more suitable for pharmaceutical applications.

The molecular structure of 2,2-Dimethyl-1-oxa-8-aza-spiro[4.5]decane hydrochloride consists of a spiro center linking an oxygen-containing six-membered ring to an eight-membered ring containing a nitrogen atom. This arrangement creates a rigid, three-dimensional conformation that can interact favorably with biological targets. The presence of two methyl groups at the 2-position further modulates the electronic properties of the molecule, influencing its reactivity and binding affinity.

Recent research has highlighted the potential of spirocyclic compounds as pharmacophores in the development of novel therapeutic agents. The nitrogen atom in 2,2-Dimethyl-1-oxa-8-aza-spiro[4.5]decane hydrochloride serves as a hydrogen bond acceptor, which is crucial for stabilizing interactions with biological macromolecules such as proteins and enzymes. This feature has been exploited in the design of small-molecule inhibitors targeting various disease-related pathways.

One of the most compelling aspects of 2,2-Dimethyl-1-oxa-8-aza-spiro[4.5]decane hydrochloride is its versatility as a chemical scaffold. Medicinal chemists have leveraged this structure to develop derivatives with enhanced pharmacological activity and improved pharmacokinetic profiles. For instance, modifications at the nitrogen or oxygen positions have led to compounds with potent inhibitory effects on enzymes involved in inflammatory responses and cancer progression.

The synthesis of 2,2-Dimethyl-1-oxa-8-aza-spiro[4.5]decane hydrochloride involves multi-step organic transformations, including spirocyclization reactions and functional group interconversions. Advanced synthetic methodologies have been employed to achieve high yields and purity, ensuring that the compound is suitable for preclinical and clinical studies. The development of efficient synthetic routes has been a focus of recent research, enabling faster and more cost-effective production scales.

In preclinical studies, 2,2-Dimethyl-1-oxa-8-aza-spiro[4.5]decane hydrochloride has demonstrated promising activity in models of inflammation and tumor growth. Its ability to modulate key signaling pathways has raised interest among researchers exploring new therapeutic strategies for chronic diseases. The compound's unique structural features allow it to interact selectively with target proteins, minimizing off-target effects and reducing potential side reactions.

The pharmacokinetic properties of 2,2-Dimethyl-1-oxa-8-aza-spiro[4.5]decane hydrochloride have also been thoroughly investigated. The hydrochloride salt form improves water solubility, facilitating oral administration and enhancing bioavailability. Preliminary studies indicate that the compound exhibits moderate metabolic stability and favorable distribution patterns in vivo, suggesting its potential for systemic therapeutic applications.

Advances in computational chemistry have further accelerated the discovery process for derivatives of 2,2-Dimethyl-1-oxa-spiro[4.5]decane hydrochloride. Molecular modeling techniques have been used to predict binding affinities and optimize lead structures before experimental synthesis. This interdisciplinary approach has enabled researchers to identify promising candidates more efficiently, reducing the time and resources required for drug development.

The future prospects for 2,2-Dimethyl-1-oxa-spiro[4.5]decane hydrochloride are promising, with ongoing research focusing on expanding its therapeutic applications. Investigational new drug (IND) applications may soon be submitted for selected derivatives targeting specific diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further innovation in this field.

In conclusion, 2,2-Dimethyl-1-oxa-spiro[4.5]decane hydrochloride (CAS No. 1965310-00-2) represents a significant advancement in medicinal chemistry due to its unique structural features and promising pharmacological properties. Its spirocyclic framework, combined with functional group diversity, makes it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is poised to play a vital role in addressing unmet medical needs across multiple therapeutic areas.